- Oxime derivatives as glucokinase activating agents and their preparations, pharmaceutical compositions and use in the treatment of diabetes and related diseases, Japan, , ,
Cas no 920313-61-7 (Thiazolo5,4-Dpyrimidin-2-amine)
Thiazolo5,4-Dpyrimidin-2-amine is a synthetic organic compound featuring a thiazole and pyrimidine ring system. This compound exhibits notable advantages due to its unique structure, which allows for versatile chemical transformations and high reactivity in organic synthesis. Its presence in various reaction pathways enables the synthesis of complex molecules with potential applications in pharmaceuticals and materials science.
920313-61-7 structure
Product Name:Thiazolo5,4-Dpyrimidin-2-amine
CAS No:920313-61-7
MF:C5H4N4S
MW:152.17705821991
MDL:MFCD11847802
CID:837927
PubChem ID:45121748
Update Time:2025-10-17
Thiazolo5,4-Dpyrimidin-2-amine Chemical and Physical Properties
Names and Identifiers
-
- Thiazolo[5,4-d]pyrimidin-2-amine
- [1,3]thiazolo[5,4-d]pyrimidin-2-amine
- EN300-4262404
- AKOS016007543
- aminothiazolopyrimidine
- MFCD11847802
- DB-024629
- AS-50360
- O12150
- ZB1232
- 920313-61-7
- DTXSID10669243
- Z1255439540
- SCHEMBL9072335
- Thiazolo5,4-Dpyrimidin-2-amine
-
- MDL: MFCD11847802
- Inchi: 1S/C5H4N4S/c6-5-9-3-1-7-2-8-4(3)10-5/h1-2H,(H2,6,9)
- InChI Key: YGKQRZSYDSDMHE-UHFFFAOYSA-N
- SMILES: N1C=C2C(SC(N)=N2)=NC=1
Computed Properties
- Exact Mass: 152.01600
- Monoisotopic Mass: 152.01566732g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 10
- Rotatable Bond Count: 0
- Complexity: 131
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.6
- Topological Polar Surface Area: 92.9Ų
Experimental Properties
- Density: 1.6±0.1 g/cm3
- Boiling Point: 344.0±34.0 °C at 760 mmHg
- Flash Point: 161.8±25.7 °C
- PSA: 92.93000
- LogP: 1.24970
- Vapor Pressure: 0.0±0.8 mmHg at 25°C
Thiazolo5,4-Dpyrimidin-2-amine Security Information
- Signal Word:warning
- Hazard Statement: H303+H313+H333
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
Thiazolo5,4-Dpyrimidin-2-amine Customs Data
- HS CODE:2934999090
- Customs Data:
China Customs Code:
2934999090Overview:
2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to
Summary:
2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
Thiazolo5,4-Dpyrimidin-2-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | T893051-100mg |
Thiazolo[5,4-d]pyrimidin-2-amine |
920313-61-7 | 97% | 100mg |
657.00 | 2021-05-17 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | T79920-1g |
Thiazolo[5,4-d]pyrimidin-2-amine |
920313-61-7 | 98% | 1g |
¥5682.0 | 2023-09-06 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | T79920-250mg |
Thiazolo[5,4-d]pyrimidin-2-amine |
920313-61-7 | 98% | 250mg |
¥2902.0 | 2023-09-06 | |
| Alichem | A089004816-5g |
Thiazolo[5,4-d]pyrimidin-2-amine |
920313-61-7 | 95% | 5g |
$1838.48 | 2023-08-31 | |
| Alichem | A089004816-10g |
Thiazolo[5,4-d]pyrimidin-2-amine |
920313-61-7 | 95% | 10g |
$2954.70 | 2023-08-31 | |
| Alichem | A089004816-25g |
Thiazolo[5,4-d]pyrimidin-2-amine |
920313-61-7 | 95% | 25g |
$5330.52 | 2023-08-31 | |
| TRC | T430340-5mg |
Thiazolo[5,4-D]pyrimidin-2-amine |
920313-61-7 | 5mg |
$ 50.00 | 2022-06-02 | ||
| TRC | T430340-10mg |
Thiazolo[5,4-D]pyrimidin-2-amine |
920313-61-7 | 10mg |
$ 70.00 | 2022-06-02 | ||
| TRC | T430340-50mg |
Thiazolo[5,4-D]pyrimidin-2-amine |
920313-61-7 | 50mg |
$ 230.00 | 2022-06-02 | ||
| Chemenu | CM165566-1g |
thiazolo[5,4-d]pyrimidin-2-amine |
920313-61-7 | 95% | 1g |
$729 | 2024-07-20 |
Thiazolo5,4-Dpyrimidin-2-amine Production Method
Production Method 1
Reaction Conditions
1.1 Reagents: Bromine Solvents: Acetic acid ; cooled; 3 d, rt
1.2 Reagents: Sodium bicarbonate Solvents: Water ; neutralized
1.2 Reagents: Sodium bicarbonate Solvents: Water ; neutralized
Reference
Production Method 2
Reaction Conditions
1.1 Reagents: Bromine Solvents: Acetic acid ; cooled; 3 d, rt
1.2 Reagents: Sodium bicarbonate Solvents: Water ; neutralized
1.2 Reagents: Sodium bicarbonate Solvents: Water ; neutralized
Reference
- Preparation of oxime compounds as glucokinase activators, Japan, , ,
Production Method 3
Reaction Conditions
1.1 Reagents: Bromine Solvents: Acetic acid ; cooled; 3 d, rt
Reference
- Preparation of 2-phenyl-2-oxoacetamide oxime derivatives as glucokinase activator for treatment of diabetes, diabetic complication, and obesity, World Intellectual Property Organization, , ,
Thiazolo5,4-Dpyrimidin-2-amine Raw materials
Thiazolo5,4-Dpyrimidin-2-amine Preparation Products
Thiazolo5,4-Dpyrimidin-2-amine Suppliers
Amadis Chemical Company Limited
Gold Member
(CAS:920313-61-7)Thiazolo5,4-Dpyrimidin-2-amine
Order Number:A1191726
Stock Status:in Stock
Quantity:1g/250mg/100mg
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 02:16
Price ($):783.0/333.0/184.0
Email:sales@amadischem.com
Thiazolo5,4-Dpyrimidin-2-amine Related Literature
-
Yi-Bin Ruan,Alexis Depauw,Isabelle Leray Org. Biomol. Chem., 2014,12, 4335-4341
-
Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
-
Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:920313-61-7)Thiazolo5,4-Dpyrimidin-2-amine
Purity:99%/99%/99%
Quantity:1g/250mg/100mg
Price ($):783.0/333.0/184.0